N-cyclohexyl-N-methylpyrimidin-2-amine

• IUPAC Name: N-cyclohexyl-N-methylpyrimidin-2-amine
• InChI: InChI=1S/C11H17N3/c1-14(10-6-3-2-4-7-10)11-12-8-5-9-13-11/h5,8-10H,2-4,6-7H2,1H3
• InChI Key: WFADQFSEAACQMN-UHFFFAOYSA-N
• Canonical SMILES: CN(C1CCCCC1)C2=NC=CC=N2
• Molecular Formula: C11H17N3
• DSSTOX Substance ID: DTXSID30569236
• Molecular Weight: 191.27 g/mol
• CAS RN: 141193-13-7

Description

N-cyclohexyl-N-methylpyrimidin-2-amine, also known as NCHMP, is a synthetic compound that has a wide range of applications in scientific research and laboratory experiments. NCHMP has been studied for its potential use in drug development, as well as its ability to act as a ligand for a variety of proteins. In

Scientific Research Applications

Medicinal Chemistry

N-cyclohexyl-N-methylpyrimidin-2-amine belongs to the class of pyrimidinamines. Pyrimidinamines are a type of heterocyclic compounds that have significant importance in medicinal chemistry. They are often used as building blocks in the synthesis of various pharmaceutical drugs.

Production of Dyes and Sanitizers

Pyrimidinamines are known to be used in the production of dyestuff and sanitizers. They can form complex structures that are capable of absorbing light, making them suitable for use in dyes. Their chemical properties also allow them to be used in sanitizers.

Corrosion Inhibitors

These compounds can also be used as corrosion inhibitors. They can form a protective layer on the surface of metals, preventing them from reacting with the environment and thus inhibiting corrosion.

Antioxidants

Pyrimidinamines have properties that make them effective antioxidants. They can neutralize free radicals, which are unstable molecules that can cause damage to cells.

Copolymer Synthesis

N-cyclohexyl-N-methylpyrimidin-2-amine can be used in the synthesis of copolymers. Copolymers are polymers made from two or more different types of monomers, and they have a wide range of applications, including in the production of plastics, resins, and fibers.

Thin Films of Carbon Nanotubes

N-cyclohexyl-N-methylpyrimidin-2-amine can be used in the production of thin films of carbon nanotubes. The compound can be used to suspend carbon nanotubes in a solution, which can then be sprayed onto a substrate to create a thin film. These films have potential applications in organic electronics and photovoltaics.

Analytical Reference Standard

N-cyclohexyl-N-methylpyrimidin-2-amine can be used as an analytical reference standard. This means it can be used in laboratories to ensure the accuracy of analytical measurements.

Research and Forensic Applications

This compound is also used for research and forensic applications. It can be used in the study of cathinones, a type of stimulant drug.

Mechanism of Action

Target of Action

The primary target of N-cyclohexyl-N-methylpyrimidin-2-amine is the Mitogen-activated protein kinase 10 (MAPK10) . MAPK10, also known as JNK3, is a member of the MAP kinase family. MAP kinases act as integration points for multiple biochemical signals and are involved in a wide variety of cellular processes such as proliferation, differentiation, transcription regulation, and development .

Mode of Action

It’s known that this compound is an inhibitor of mapk10 . In general, kinase inhibitors work by binding to the kinase and blocking its ability to add a phosphate group to other proteins, thus preventing the transmission of signals within the cell .

Biochemical Pathways

MAPK10 is involved in various signaling pathways, including the JNK pathway, which plays a role in stress responses, apoptosis, and inflammation .

Result of Action

As an inhibitor of mapk10, it can be inferred that it may prevent the activation of downstream targets of mapk10, potentially influencing cellular processes such as stress responses, apoptosis, and inflammation .